Cas no 612487-54-4 (6-chloro-N-methyl-N-(2-pyrrolidin-1-ylethyl)pyridine-3-sulfonamide)

6-chloro-N-methyl-N-(2-pyrrolidin-1-ylethyl)pyridine-3-sulfonamide structure
612487-54-4 structure
Product Name:6-chloro-N-methyl-N-(2-pyrrolidin-1-ylethyl)pyridine-3-sulfonamide
CAS No:612487-54-4
MF:C12H18ClN3O2S
MW:303.808220386505
CID:2125526
PubChem ID:63207444
Update Time:2025-04-21

6-chloro-N-methyl-N-(2-pyrrolidin-1-ylethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-N-methyl-N-(2-pyrrolidin-1-ylethyl)pyridine-3-sulfonamide
    • MCSUJOOFZWBSEO-UHFFFAOYSA-N
    • DB-333503
    • 612487-54-4
    • SCHEMBL4066329
    • AKOS012509939
    • Inchi: 1S/C12H18ClN3O2S/c1-15(8-9-16-6-2-3-7-16)19(17,18)11-4-5-12(13)14-10-11/h4-5,10H,2-3,6-9H2,1H3
    • InChI Key: MCSUJOOFZWBSEO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)S(N(C)CCN1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 303.0808257Da
  • Monoisotopic Mass: 303.0808257Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61.9Ų
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd